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For Researchers, Scientists, and Drug Development Professionals

Introduction

Threo-L-Phenyserine, a non-proteinogenic amino acid, holds significant value as a chiral
building block in the synthesis of a variety of pharmaceutical compounds and complex natural
products. Its unique structure, featuring two stereocenters, a phenyl ring, and reactive amino
and hydroxyl groups, makes it a versatile synthon for introducing specific stereochemistry and
functionality into target molecules. This guide provides a comprehensive overview of the
chemical structure, physicochemical properties, synthesis, and analytical methodologies for
Threo-L-Phenyserine, offering insights for its effective utilization in research and development.

Chemical Structure and Stereochemistry

Threo-L-Phenyserine is a 3-hydroxy-a-amino acid. The precise stereochemical configuration
is crucial for its biological activity and its role as a chiral precursor.

Systematic Name: (2S,3R)-2-Amino-3-hydroxy-3-phenylpropanoic acid[1]
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The designations "threo" and "L" define the relative and absolute stereochemistry of the
molecule. In the Fischer projection of an L-amino acid, the amino group is on the left. The
"threo" descriptor indicates that in a Fischer projection with the carbon chain arranged
vertically, the substituents on the two chiral carbons (C2 and C3) are on opposite sides,
analogous to the sugar threose.

Caption: 2D representation of Threo-L-Phenyserine with stereochemical assignments.

Physicochemical Properties

A thorough understanding of the physicochemical properties of Threo-L-Phenyserine is
essential for its handling, formulation, and application in synthesis.

Property Value Source

CAS Number 6254-48-4

Molecular Formula CoH11NOs3

Molecular Weight 181.19 g/mol

Melting Point 195 °C

Appearance White powder General knowledge
Predicted Water Solubility 11.1g/L

Optical Rotation Data not available

Solubility Profile: While comprehensive experimental data is limited, Threo-L-Phenyserine is
predicted to have moderate solubility in water. Its amphoteric nature, possessing both a
carboxylic acid and an amino group, suggests that its solubility will be pH-dependent. It is
expected to be sparingly soluble in nonpolar organic solvents.

Synthesis of Threo-L-Phenyserine

The stereoselective synthesis of B-hydroxy-a-amino acids like Threo-L-Phenyserine is a
significant challenge in organic chemistry. Enzymatic methods have emerged as a powerful
and environmentally friendly approach.
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Enzymatic Synthesis using Phenylserine Aldolase

A key enzyme in the synthesis of Threo-L-Phenyserine is Phenylserine Aldolase (EC
4.1.2.26). This pyridoxal phosphate (PLP)-dependent enzyme catalyzes the reversible aldol
addition of glycine to benzaldehyde to form L-threo-3-phenylserine.[2]
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Caption: Enzymatic synthesis of Threo-L-Phenyserine.

Causality behind Experimental Choices: The use of an enzymatic approach is driven by the
need for high stereoselectivity. Phenylserine aldolase stringently controls the formation of the
two adjacent chiral centers, yielding the desired threo-L isomer with high purity, which is difficult
to achieve through traditional chemical synthesis. The reaction is typically performed in an

aqueous buffer system to maintain the enzyme's activity and stability.
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Detailed Enzymatic Reaction Mechanism

The mechanism of phenylserine aldolase involves the formation of a Schiff base between the
amino group of glycine and the pyridoxal phosphate (PLP) cofactor. This is followed by
deprotonation to form a nucleophilic enolate equivalent, which then attacks the carbonyl carbon

of benzaldehyde.
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Caption: Mechanism of Phenylserine Aldolase.
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Analytical Methodologies

Accurate and reliable analytical methods are crucial for the characterization, quality control,
and quantification of Threo-L-Phenyserine.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 1H NMR: The proton NMR spectrum of Threo-L-Phenyserine will show characteristic
signals for the aromatic protons of the phenyl group, the two methine protons at the chiral
centers (Ca-H and C[3-H), and the exchangeable protons of the amino and hydroxyl groups.
The coupling constants between the Ca-H and C(3-H protons are diagnostic for the threo
configuration.

e 13C NMR: The carbon NMR spectrum will display distinct signals for the nine carbon atoms,
including the carboxyl carbon, the aromatic carbons, and the two chiral carbons.

Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for the
functional groups present:

Broad O-H stretch from the carboxylic acid and alcohol.

N-H stretching vibrations from the amino group.

C=0 stretch of the carboxylic acid.

C-N and C-O stretching vibrations.

Aromatic C-H and C=C stretching and bending vibrations.

Mass Spectrometry (MS): Electron ionization (EI) or electrospray ionization (ESI) mass
spectrometry can be used to determine the molecular weight and fragmentation pattern of
Threo-L-Phenyserine. Common fragmentation pathways involve the loss of water, formic acid,
and cleavage of the Ca-Cf3 bond.

Chromatographic Separation
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High-Performance Liquid Chromatography (HPLC): Chiral HPLC is the method of choice for
separating and quantifying the stereoisomers of phenylserine.

Experimental Protocol: Chiral HPLC Separation of Phenylserine Isomers[2]

o Column: A chiral stationary phase, such as a TSK gel Enantio L1 column, is required for the
separation of the enantiomers and diastereomers.

* Mobile Phase: A typical mobile phase consists of an aqueous buffer (e.g., copper sulfate
solution) mixed with an organic modifier like methanol.

+ Flow Rate: A constant flow rate is maintained to ensure reproducible retention times.

o Detection: UV detection is commonly used, as the phenyl group provides a strong
chromophore.

o Sample Preparation: The sample is dissolved in a suitable solvent, typically the mobile
phase, and filtered before injection.

This self-validating system relies on the distinct interactions of each stereocisomer with the
chiral stationary phase, leading to different retention times and allowing for their separation and
quantification.

Biological Significance and Applications

Threo-L-Phenyserine is a valuable chiral synthon in the synthesis of various biologically active
molecules.[3] Its incorporation into peptide structures can influence their conformation and
biological activity. It is also a precursor in the biosynthesis of certain natural products. For
instance, derivatives of phenylserine are key intermediates in the synthesis of antibiotics like
chloramphenicol.

Conclusion

Threo-L-Phenyserine is a non-proteinogenic amino acid of significant interest to researchers
in drug discovery and organic synthesis. Its well-defined stereochemistry and versatile
functionality make it a valuable chiral building block. This guide has provided a detailed
overview of its chemical structure, properties, synthesis, and analysis, offering a foundation for
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its effective application in the laboratory. The use of enzymatic methods for its synthesis
represents a key strategy for achieving high stereopurity, and a combination of spectroscopic
and chromatographic techniques ensures its accurate characterization and quality control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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